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These application notes provide detailed protocols and supporting data for the purification of
recombinant Angiotensin-Converting Enzyme 2 (ACE2), a critical protein in cardiovascular
regulation and the primary receptor for SARS-CoV-2. The following sections offer a
comprehensive guide to expressing and purifying ACE2 from various systems, ensuring high
yield and purity for research and therapeutic development.

Introduction

Angiotensin-Converting Enzyme 2 (ACEZ2) is a zinc-metalloproteinase that plays a vital role in
the renin-angiotensin system (RAS), where it counteracts the activity of angiotensin-converting
enzyme (ACE) by converting angiotensin Il to the vasodilator angiotensin-(1-7).[1] ACE2 is a
type | transmembrane protein expressed in various tissues, including the lungs, heart, kidneys,
and intestines. Its ectodomain can be shed, resulting in a soluble, catalytically active form. Due
to its role as the cellular entry receptor for SARS-CoV and SARS-CoV-2, recombinant soluble
ACE2 has garnered significant interest as a potential therapeutic agent to neutralize the virus
and mitigate lung injury.[2]

This document outlines robust methods for the purification of recombinant ACE2, focusing on
common expression systems and chromatographic techniques to obtain high-purity protein
suitable for structural, functional, and preclinical studies.
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Data Presentation: Purification and Binding Affinity
of Recombinant ACE2

The following tables summarize quantitative data from representative purification schemes and
binding affinity measurements of recombinant ACE2.

Table 1: Summary of Recombinant ACE2 Purification from Different Expression Systems

Molecular
Expression Purification . . Weight
Purity Yield Reference
System Method(s) (SDS-
PAGE)
Affinit
E. coli Y
Chromatogra
(truncated ] > 95% 75 mg/L ~20 kDa [3]
phy (HisTrap
hACE2)
HP)
Nickel-Affinity
and Size-
HEK293 ] ~80 mg/mL
Exclusion > 95% ~75 kDa [4115]
Cells (expressed)
Chromatogra
phy
Anion-
Exchange
Sf9 Insect ] N
Cell Chromatogra  High Not Specified  ~70-80 kDa [6]
ells
phy (QAE
and MonoQ)
Nicotiana Up to 100
benthamiana Not Specified  High pa/g leaf Not Specified  [2]
(plant) fresh weight
) lon-Exchange
Murine
] Chromatogra  5.4-fold N
Mesangial o Not Specified  ~60-70 kDa [7]
phy purification
Cells
(Resource-Q)
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Table 2: Binding Affinity of Recombinant ACE2 Variants to SARS-CoV-2 Spike Protein

Binding Affinity

ACE2 Variant Method Reference
(Kd)
Truncated hACE2 (E. Surface Plasmon
) 15.7 nM [3]
coli) Resonance (SPR)
Monomeric ACE2 Bio-layer
77 nM [8]
(HEK293) Interferometry (BLI)
Dimeric ACE2-Fc Bio-layer
12-22 nM [8]
(HEK293) Interferometry (BLI)
Trimeric ACE2-foldon Bio-layer
~60 pM [8]
(HEK293) Interferometry (BLI)

Experimental Protocols

Detailed methodologies for the key experiments in recombinant ACE2 purification are provided
below. These protocols can be adapted based on the specific expression system and protein
construct.

Protocol 1: Expression and Purification of His-tagged
Recombinant ACE2 from E. coli

This protocol is adapted for a truncated version of human ACE2 (trhACE2) expressed in a
prokaryotic system.[3]

1. Expression:

o Transform E. coli BL21 (DE3) cells with the pET28a(+) plasmid containing the truncated
ACE2 sequence.

e Grow the transformed cells in LB medium containing the appropriate antibiotic at 37°C with
shaking until the OD600 reaches 0.6-0.8.

 Induce protein expression by adding IPTG to a final concentration of 0.5 mM.

e Incubate the culture at 18°C for 16-20 hours with shaking.

e Harvest the cells by centrifugation at 6,000 x g for 15 minutes at 4°C.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.researchgate.net/publication/378484211_Expression_and_purification_of_truncated_recombinant_human_angiotensin_converting_enzyme_2_trhACE2_capable_of_binding_spike_protein_of_SARS-CoV-2
https://pmc.ncbi.nlm.nih.gov/articles/PMC7895301/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7895301/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7895301/
https://www.researchgate.net/publication/378484211_Expression_and_purification_of_truncated_recombinant_human_angiotensin_converting_enzyme_2_trhACE2_capable_of_binding_spike_protein_of_SARS-CoV-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

2. Lysis and Clarification:

¢ Resuspend the cell pellet in lysis buffer (50 mM Tris-HCI pH 8.0, 300 mM NaCl, 10 mM
imidazole, 1 mg/mL lysozyme, 1 mM PMSF).

¢ Sonicate the cell suspension on ice to lyse the cells.

o Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet cell debris.

¢ Collect the supernatant containing the soluble protein fraction.

3. Affinity Chromatography (His-tag):

o Equilibrate a HisTrap HP column (GE Healthcare) with binding buffer (50 mM Tris-HCI pH
8.0, 300 mM NaCl, 10 mM imidazole).

e Load the clarified supernatant onto the column.

e Wash the column with 10 column volumes of wash buffer (50 mM Tris-HCI pH 8.0, 300 mM
NaCl, 20 mM imidazole) to remove non-specifically bound proteins.

» Elute the bound protein with a linear gradient of elution buffer (50 mM Tris-HCI pH 8.0, 300
mM NacCl, 500 mM imidazole).

» Collect fractions and analyze by SDS-PAGE for the presence of the purified protein.

4. Refolding (if necessary):

» Pool the fractions containing the purified protein.
o Perform dialysis against a refolding buffer (e.g., 50 mM Tris-HCI pH 8.0, 150 mM NacCl, 0.5 M
L-arginine) to allow for proper protein folding.

Protocol 2: Purification of Recombinant ACE2 from
Mammalian Cell Culture (HEK293)

This protocol is suitable for full-length or ectodomain constructs of ACE2 expressed in
mammalian cells, often as secreted proteins.[4][8]

1. Cell Culture and Transfection:

e Culture HEK293 cells in a suitable medium (e.g., DMEM with 10% FBS).

o Transfect the cells with an expression vector encoding the ACE2 construct (e.g., with a C-
terminal His-tag or Fc-tag).

o After 48-72 hours post-transfection, harvest the cell culture supernatant containing the
secreted recombinant ACE2.
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. Affinity Chromatography:

For His-tagged ACEZ2:

Clarify the supernatant by centrifugation and filtration (0.22 pm).
Perform nickel-affinity chromatography as described in Protocol 1, step 3.[4]

For Fc-tagged ACE2:

Equilibrate a Protein A or Protein G affinity column with PBS.

Load the clarified supernatant onto the column.

Wash the column with PBS to remove unbound proteins.

Elute the bound ACE2-Fc fusion protein using a low pH elution buffer (e.g., 0.1 M glycine, pH
2.5-3.0) and immediately neutralize the fractions with 1 M Tris-HCI, pH 8.5.

. Size-Exclusion Chromatography (Polishing Step):

Concentrate the pooled fractions from the affinity step.

Equilibrate a size-exclusion chromatography column (e.g., Superdex 200) with a suitable
buffer (e.g., PBS or HEPES-buffered saline).

Load the concentrated protein onto the column.

Collect fractions corresponding to the monomeric or desired oligomeric state of the ACE2
protein.[4]

Analyze fractions by SDS-PAGE to confirm purity.

Protocol 3: Anion-Exchange Chromatography for ACE2
Purification

This protocol can be used as an intermediate or polishing step to separate ACE2 from other

proteins based on charge.[6][7]

1

2

. Buffer Preparation:

Binding Buffer (Buffer A): 25 mM Tris-HCI, pH 8.0, containing 10 uM ZnClz.[7]
Elution Buffer (Buffer B): 25 mM Tris-HCI, pH 8.0, containing 10 uM ZnClz and 1 M NacCl.

. Chromatography:

Equilibrate a strong anion-exchange column (e.g., Resource-Q or MonoQ) with Buffer A.
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e Load the protein sample (dialyzed into Buffer A) onto the column.

e Wash the column with Buffer A until the baseline is stable.

» Elute the bound proteins with a linear gradient of NaCl (0-100% Buffer B) over several
column volumes.

» Collect fractions and assay for ACE2 activity or analyze by SDS-PAGE. ACE2 activity
typically elutes as a distinct peak within the salt gradient.[7]

Visualizations
Renin-Angiotensin System (RAS) Signaling Pathway
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Caption: The Renin-Angiotensin System (RAS) showing the dual roles of ACE and ACE2.
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Experimental Workflow for Recombinant ACE2
Purification
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Caption: General experimental workflow for recombinant ACE2 protein purification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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